N-ethyl-1-[(8-methylimidazo[1,2-a]pyridin-3-yl)methyl]pyrrolidine-3-sulfonamide

• IUPAC Name: N-ethyl-1-[(8-methylimidazo[1,2-a]pyridin-3-yl)methyl]pyrrolidine-3-sulfonamide
• InChI: InChI=1S/C15H22N4O2S/c1-3-17-22(20,21)14-6-8-18(11-14)10-13-9-16-15-12(2)5-4-7-19(13)15/h4-5,7,9,14,17H,3,6,8,10-11H2,1-2H3
• InChI Key: TYYCDGUEHMBWIC-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1CCN(C1)CC2=CN=C3N2C=CC=C3C
• Molecular Formula: C15H22N4O2S
• Molecular Weight: 322.4 g/mol

Description

N-ethyl-1-[(8-methylimidazo[1,2-a]pyridin-3-yl)methyl]pyrrolidine-3-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MIP-3 and has been synthesized using different methods.

Mechanism of Action

MIP-3 works by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MIP-3 has been shown to have both biochemical and physiological effects. It can inhibit the activity of certain enzymes and proteins, which can lead to a decrease in cancer cell growth and proliferation. It can also induce apoptosis in cancer cells. Physiologically, MIP-3 has been shown to have low toxicity and good bioavailability.

Advantages and Limitations for Lab Experiments

One of the advantages of MIP-3 is its potential as a diagnostic tool for cancer imaging. It has also been shown to have low toxicity and good bioavailability. However, one of the limitations of MIP-3 is that it can be difficult to synthesize and purify.

Future Directions

There are several future directions for research involving MIP-3. One direction is to further study its potential as a diagnostic tool for cancer imaging. Another direction is to investigate its potential as a therapeutic agent for cancer treatment. Additionally, research could focus on improving the synthesis and purification methods for MIP-3.

Synthesis Methods

MIP-3 can be synthesized using different methods, including the reaction of 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde with N-ethylpyrrolidine-3-sulfonamide in the presence of a base. Another method involves the reaction of 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde with N-ethylpyrrolidine-3-sulfonamide in the presence of a catalyst.

Scientific Research Applications

MIP-3 has been studied for its potential applications in various fields, including drug discovery, cancer therapy, and imaging. Studies have shown that MIP-3 has anticancer properties and can inhibit the growth of cancer cells. It has also been shown to have potential as a diagnostic tool for cancer imaging.